Cas no 2171995-44-9 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171995-44-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5959838
• PubChem ID: 165558541
• Update Time: 2025-06-08

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• 2171995-44-9
• EN300-1504829

• Inchi： 1S/C26H32N2O5/c1-2-9-18(16-24(29)27-15-8-7-14-25(30)31)28-26(32)33-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23H,2,7-9,14-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： KBJOEWWTGFYTPP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Recent Advances in the Application of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171995-44-9) in Chemical Biology and Pharmaceutical Research

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171995-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a critical building block in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptides with high purity and yield. Recent studies have highlighted its role in the synthesis of peptide-based therapeutics, particularly in the development of targeted drug delivery systems and bioactive peptide conjugates.

One of the key advancements in the application of this compound is its use in the design of peptide-drug conjugates (PDCs). Researchers have leveraged its unique chemical properties to facilitate the conjugation of therapeutic peptides with small-molecule drugs, thereby enhancing the specificity and efficacy of drug delivery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid into a novel PDC targeting cancer cells, resulting in improved tumor penetration and reduced off-target effects.

In addition to its role in drug development, this compound has also been employed in the synthesis of peptide-based biomaterials. A recent study in Biomaterials Science reported the use of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid to create self-assembling peptide hydrogels with tunable mechanical properties. These hydrogels exhibited excellent biocompatibility and were shown to support cell growth and differentiation, making them promising candidates for tissue engineering applications.

Furthermore, advancements in synthetic methodologies have enabled the scalable production of this compound, addressing previous challenges related to cost and availability. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic route that significantly improves the yield and purity of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid, thereby facilitating its broader adoption in both academic and industrial settings.

Looking ahead, ongoing research is exploring the potential of this compound in emerging areas such as proteomics and chemical biology. For instance, its application in the development of activity-based probes (ABPs) for studying enzyme function is an active area of investigation. Preliminary results suggest that 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid can be tailored to target specific enzyme classes, providing valuable tools for understanding disease mechanisms and identifying new therapeutic targets.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171995-44-9) continues to play a pivotal role in advancing research and development in chemical biology and pharmaceuticals. Its versatility, combined with recent methodological improvements, positions it as a key reagent for future innovations in peptide-based therapeutics, biomaterials, and beyond.